Cas no 51823-74-6 (1-Cyclohexene-1-carboxylic acid, 2,6,6-trimethyl-3-oxo-)
51823-74-6 structure
Product Name:1-Cyclohexene-1-carboxylic acid, 2,6,6-trimethyl-3-oxo-
CAS No:51823-74-6
MF:C10H14O3
MW:182.216363430023
CID:361299
PubChem ID:15377700
Update Time:2025-04-19
1-Cyclohexene-1-carboxylic acid, 2,6,6-trimethyl-3-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclohexene-1-carboxylic acid, 2,6,6-trimethyl-3-oxo-
- 2,6,6-trimethyl-3-oxocyclohexene-1-carboxylic acid
- NCJFEURQKCATER-UHFFFAOYSA-N
- 2,6,6-trimethylcyclohex-1-en-3-one-1-carboxylic acid
- SCHEMBL11394565
- DTXSID50572181
- 51823-74-6
- Compound NP-024012
- 2,6,6-trimethyl-3-oxo-1-cyclohexene-1-carboxylic acid
- AKOS040737327
- 2,6,6-Trimethyl-3-oxocyclohex-1-ene-1-carboxylic acid
-
- Inchi: 1S/C10H14O3/c1-6-7(11)4-5-10(2,3)8(6)9(12)13/h4-5H2,1-3H3,(H,12,13)
- InChI Key: NCJFEURQKCATER-UHFFFAOYSA-N
- SMILES: O=C1C(C)=C(C(=O)O)C(C)(C)CC1
Computed Properties
- Exact Mass: 182.09432
- Monoisotopic Mass: 182.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
1-Cyclohexene-1-carboxylic acid, 2,6,6-trimethyl-3-oxo- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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